![molecular formula C7H7BrN2O3 B1417660 Ethyl 5-bromo-6-hydroxypyrimidine-4-carboxylate CAS No. 937614-43-2](/img/structure/B1417660.png)
Ethyl 5-bromo-6-hydroxypyrimidine-4-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The molecular formula of Ethyl 5-bromo-6-hydroxypyrimidine-4-carboxylate is C7H7BrN2O3 . The molecular weight is 247.05 .Scientific Research Applications
Synthesis Methods and Chemical Reactions
- Facile Synthesis Approach : A highly regioselective method for synthesizing ethyl 5-bromopyrimidine-4-carboxylate, useful in producing CK2 inhibitors like CX-5011, was reported by Regan et al. (2012) (Regan et al., 2012).
- Antiviral Activity Research : Hocková et al. (2003) explored derivatives of 2,4-diamino-6-hydroxypyrimidines for their antiviral activity, particularly against retroviruses (Hocková et al., 2003).
- Crystal Structure Analysis : Luo et al. (2019) synthesized and analyzed the crystal structure of a mecarbinate derivative of ethyl 6-bromo-5-((5-bromopyrimidin-2-yl)oxy)-2-((2,6- dimethylmorpholino)methyl)-1-methyl-1H-indole-3-carboxylate, highlighting its molecular structure (Luo et al., 2019).
Pharmaceutical and Biomedical Applications
- Antioxidant Agent Development : Asha et al. (2009) synthesized derivatives of ethyl 2-(1-aminocyclobutyl)-5-(benzoyloxy)-6-hydroxypyrimidine-4-carboxylate and evaluated them as potential antioxidant agents (Asha et al., 2009).
- Synthesis of Bioactive Molecules : Tu Hai-yang (2009) reported the synthesis of ethyl 4-hydroxypyrimidine-5-carboxylate derivatives, which could have implications in creating bioactive molecules (Tu Hai-yang, 2009).
Exploring Chemical Properties and Reactions
- Reduction to Dihydropyrimidines : Shadbolt and Ulbricht (1968) examined the reduction of ethyl 4-substituted-2-methylthiopyrimidine-5-carboxylates to 1,6-dihydropyrimidines, providing insight into the reactivity of these compounds (Shadbolt & Ulbricht, 1968).
Novel Synthesis and Derivatives
- Synthesis of New Heterocyclic Compounds : Solodukhin et al. (2004) explored the synthesis of 6-hydroxypyrimidine derivatives, contributing to the development of biologically active heterocycles (Solodukhin et al., 2004).
- Antimicrobial Activity Exploration : El‐Sayed et al. (2008) synthesized pyrimidine glycosides and evaluated their antimicrobial activity, indicating potential medical applications (El‐Sayed et al., 2008).
Applications in Cancer Research
- Potential in Cancer Treatment : Das et al. (2009) discussed the structure-activity relationship of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogues, highlighting their significance in cancer treatment (Das et al., 2009).
Mechanism of Action
The mechanism of action of similar compounds has been studied. For instance, triazole-pyrimidine hybrid compounds have shown promising neuroprotective and anti-inflammatory properties . The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway .
Properties
IUPAC Name |
ethyl 5-bromo-6-oxo-1H-pyrimidine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O3/c1-2-13-7(12)5-4(8)6(11)10-3-9-5/h3H,2H2,1H3,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVYLADNMRPAEKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=O)NC=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.